Cas no 88460-06-4 (1,2-Cyclobutanedicarbonitrile, 3,3,4,4-tetramethoxy-)

• Product Name: 1,2-Cyclobutanedicarbonitrile, 3,3,4,4-tetramethoxy-
• CAS No: 88460-06-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 632071
• PubChem ID: 4231676
• Update Time: 2025-04-19

1,2-Cyclobutanedicarbonitrile, 3,3,4,4-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarbonitrile, 3,3,4,4-tetramethoxy-
• 3,3,4,4-tetramethoxycyclobutane-1,2-dicarbonitrile
• AG-650/41069436
• DTXSID20401075
• 88460-06-4

• Inchi： 1S/C10H14N2O4/c1-13-9(14-2)7(5-11)8(6-12)10(9,15-3)16-4/h7-8H,1-4H3
• InChI Key： UEOXSCPTBWUUCO-UHFFFAOYSA-N
• SMILES： O(C)C1(C(C#N)C(C#N)C1(OC)OC)OC

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 84.5Ų